Cas no 1153452-67-5 (3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol)

• Product Name: 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol
• CAS No: 1153452-67-5
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 4573198
• Update Time: 2025-06-11

3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol
• 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol

• Inchi： 1S/C7H6N2O3/c10-4-6-8-7(9-12-6)5-2-1-3-11-5/h1-3,10H,4H2
• InChI Key： HFRJJVIUNJBIHI-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC(C2=CC=CO2)=N1

Additional information on 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol

Professional Introduction to Compound with CAS No. 1153452-67-5 and Product Name: 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol

The compound with the CAS number 1153452-67-5 and the product name 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a furan moiety linked to a 1,2,4-oxadiazole core, has garnered considerable attention due to its unique structural properties and potential biological activities. The 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol structure combines the electron-deficient nature of the oxadiazole ring with the electron-rich characteristics of the furan substituent, creating a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their applications in drug discovery and therapeutic interventions. The 1,2,4-oxadiazole scaffold is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of a furan ring into this framework introduces additional reactivity and binding potential, making it an attractive candidate for designing new pharmacophores. The specific substitution pattern in 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol allows for selective interactions with biological targets, which is crucial for optimizing drug efficacy and minimizing side effects.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The hydroxymethyl group at the 5-position of the oxadiazole ring provides a site for further functionalization through esterification, etherification, or other transformations. These modifications can be tailored to enhance solubility, bioavailability, or target specificity. For instance, recent studies have demonstrated that derivatives of this compound exhibit promising activity against certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The furan moiety also contributes to the compound's ability to engage with biological systems through hydrogen bonding and π-stacking interactions.

The synthesis of 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol involves multi-step organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The formation of the oxadiazole ring typically proceeds via cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization at the 5-position and introduction of the furan substituent require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient access to such complex structures, reducing reaction times and improving overall yields. These improvements are essential for scaling up production and conducting extensive biological evaluations.

From a biological perspective, the 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol scaffold has shown promise in various preclinical studies. Researchers have explored its interactions with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases. The combination of the oxadiazole and furan moieties appears to enhance binding affinity while maintaining selectivity over off-target proteins. Additionally, computational studies using molecular modeling techniques have predicted favorable pharmacokinetic properties for this compound series.

In clinical settings, derivatives of this compound are being investigated for their potential therapeutic applications. Phase I trials have begun assessing safety and tolerability in human subjects, with early results indicating moderate bioavailability and acceptable adverse event profiles. The next phase involves refining dosage regimens and exploring combination therapies to maximize therapeutic benefits. The growing body of preclinical data supports further development efforts aimed at translating these findings into clinical practice.

The role of computational chemistry in optimizing drug candidates like 3-(Furan-2-yl)-1,2,4-oxadiazol-5-ylmethanol cannot be overstated. High-throughput virtual screening (HTVS) has been instrumental in identifying lead compounds with high binding affinity to target enzymes or receptors. Machine learning models trained on large datasets have further accelerated this process by predicting binding energies and optimizing molecular structures based on known bioactive analogs. These computational tools complement traditional experimental approaches by providing rapid insights into structure-function relationships.

The future directions for research on this compound include exploring its role in drug development beyond traditional small-molecule therapeutics. Nanotechnology-based delivery systems are being designed to enhance cellular uptake and target specificity while reducing systemic toxicity. Additionally